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Introduction
Givaudan, a global leader in the fragrance and flavor industry, invests heavily in the research

and development of novel "captive" odorants. These proprietary molecules are exclusive to

Givaudan's perfumers for a designated period, providing a unique signature to their creations

and a competitive edge in the market. This technical guide delves into the core aspects of

Givaudan's captive odorant research, focusing on the synthesis, sensory perception, and

underlying biological mechanisms of these innovative molecules. While much of the detailed

proprietary data remains confidential, this guide synthesizes publicly available information from

scientific literature and patents to provide a comprehensive overview for researchers,

scientists, and drug development professionals.

Core Research Areas
Givaudan's research in captive odorants is multifaceted, with a strong emphasis on:

Biotechnology and Sustainable Synthesis: A significant focus is placed on developing

environmentally friendly and sustainable methods for producing fragrance ingredients. This is

exemplified by their "FiveCarbon Path™" initiative, which aims to increase the use of

renewable carbon, improve carbon efficiency in synthesis, and produce powerful,

biodegradable odorants.[1]
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Olfactory Receptor Research: Givaudan is at the forefront of understanding how odorant

molecules interact with human olfactory receptors. Recent breakthroughs have enabled the

identification of specific receptors for key natural scents, paving the way for more targeted

and impactful fragrance design.[2][3][4][5][6]

Sensory Science: The company employs sophisticated sensory evaluation techniques to

characterize the performance and perception of their captive molecules. This involves trained

sensory panels and a proprietary descriptive language to ensure consistent and detailed

analysis.[7]

Featured Captive Odorants: A Closer Look
This section provides available technical details for two of Givaudan's notable captive odorants:

Ambrofix™ and Mahonial™.

Ambrofix™ ((-)-Ambrox)
Ambrofix™ is Givaudan's trade name for the enantiomerically pure (-)-Ambrox, a highly valued

molecule for its powerful and substantive ambery, woody, and musky notes.

Quantitative Data:

Property Value Source

Odor Description Ambery, woody, musky [8]

Sustainability

Readily biodegradable, 100%

naturally derived from

sugarcane fermentation, 100%

renewable carbon

[8]

Production Efficiency
Requires 100 times less land

than traditional methods
[8]

Experimental Protocols:

Synthesis: Ambrofix™ is produced via a cutting-edge biocatalytic process that aligns with

Givaudan's sustainability goals.[8]
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Starting Material: The synthesis begins with a bio-based starting material derived from the

fermentation of sustainably sourced sugarcane.[8]

Key Enzymatic Step: The core of the synthesis is the enzymatic cyclization of a

homofarnesol precursor. This reaction is catalyzed by a specifically engineered Squalene

Hopene Cyclase (SHC) biocatalyst expressed in a recombinant microorganism.[9][10] The

use of this enzyme allows for a highly selective and efficient conversion to (-)-Ambrox.

Process Highlights: The bioconversion process is designed for industrial scale and results in

a solid form of (-)-Ambrox that can be isolated with high purity through crystallization,

minimizing the need for extensive purification steps.[9][10] While the precise fermentation

and reaction conditions are proprietary, patents disclose that the process involves reacting

the homofarnesol substrate in the presence of the recombinant microorganism expressing

the SHC enzyme.[9][10]

Analytical Methods: The final product is characterized using standard analytical techniques in

the fragrance industry, including Gas Chromatography-Mass Spectrometry (GC-MS) to ensure

purity and confirm its chemical structure.

Mahonial™ ((4E)-9-hydroxy-5,9-dimethyl-4-decenal)
Mahonial™ is a captive odorant known for its fresh, floral, and muguet (lily-of-the-valley)

character. It was developed as a powerful and effective replacement for other floral aldehydes.

Quantitative Data:

Property Value Source

Chemical Name
(4E)-9-hydroxy-5,9-dimethyl-4-

decenal
[11][12]

Odor Description Floral, muguet [11][13]

Experimental Protocols:

Synthesis: The synthesis of Mahonial™ involves a key chemical transformation.
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Precursor: The synthesis can start from hydroxylinalool.[14]

Key Reaction: A Claisen rearrangement reaction is employed to form the core structure of

5,9-dimethyl-9-hydroxy-decen-4-al.[14] This reaction is a well-established method in organic

synthesis for forming carbon-carbon bonds.

Reaction Conditions: The patent discloses reacting hydroxylinalool with ethyl vinyl ether in

the presence of an acid under an inert gas atmosphere at elevated pressure (5-20 bar) and

temperature (140-190°C) to form acetal intermediates.[14] These intermediates are then

hydrolyzed under acidic conditions, followed by neutralization and distillation to yield the final

product.[14]

Analytical Methods: Purity and structural confirmation of Mahonial™ are typically achieved

through techniques such as Gas Chromatography (GC) and Nuclear Magnetic Resonance

(NMR) spectroscopy, as indicated in related patents for similar molecules.[15]

Olfactory Signaling and Receptor Interaction
The perception of odorants like Ambrofix™ and Mahonial™ begins with their interaction with

olfactory receptors (ORs) located in the nasal cavity. These receptors are G-protein coupled

receptors (GPCRs), and their activation initiates a complex signaling cascade.

General Olfactory Signaling Pathway:

Odorant Binding: An odorant molecule binds to a specific olfactory receptor.

G-Protein Activation: This binding causes a conformational change in the OR, leading to the

activation of an associated G-protein (Gαolf).

Second Messenger Production: The activated Gαolf stimulates adenylyl cyclase, which in

turn catalyzes the conversion of ATP to cyclic AMP (cAMP).

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The influx of cations (Na+ and Ca2+) through the open channels leads to the

depolarization of the olfactory sensory neuron.
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Action Potential: If the depolarization reaches a certain threshold, it triggers an action

potential.

Signal Transmission: The action potential travels along the neuron's axon to the olfactory

bulb in the brain, where the signal is further processed, leading to the perception of a specific

smell.

While Givaudan has made significant strides in identifying specific ORs for natural odorants,

the specific receptors that bind to their captive molecules like Ambrofix™ and Mahonial™ are

not publicly disclosed.[3] This remains a key area of their internal and proprietary research.
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Caption: General Olfactory Signaling Pathway.

Experimental Workflows
The development of a new captive odorant at Givaudan follows a rigorous and systematic

workflow, from initial discovery to sensory evaluation.

Captive Odorant Development Workflow:

Molecule Design & Synthesis: New molecules are designed based on structure-activity

relationships, desired olfactory profiles, and sustainability criteria. Synthesis is then carried

out, increasingly employing biotechnological methods.
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Analytical Characterization: The newly synthesized molecule is thoroughly analyzed to

confirm its structure and purity using techniques like GC-MS and NMR.

Sensory Evaluation: The odorant undergoes extensive sensory analysis by trained panels to

characterize its olfactory profile, intensity, and performance in various applications.

Receptor Screening (Presumed): Based on their public statements, it is highly likely that

Givaudan screens their captive odorants against a panel of human olfactory receptors to

understand their biological activity, although specific protocols are not public.

Application Testing: The performance of the odorant is evaluated in final product

formulations, such as fine fragrances, personal care, and household products.
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Caption: Givaudan Captive Odorant Development Workflow.
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Sensory Evaluation Methodology
Givaudan has developed a sophisticated methodology for the sensory evaluation of fragrances,

which is crucial for understanding the perception of their captive odorants.

Trained Sensory Panels: Givaudan utilizes panels of trained individuals who are not

perfumers but are selected and trained to identify and verbalize specific fragrance

characteristics.[7] These panels consist of over 60 members who participate in daily analysis

sessions.[7]

Controlled Environment: All sensory assessments are conducted in a purpose-built "Sensory

Suite" designed to eliminate distractions such as external noise and odors.[7]

Proprietary Language: Givaudan has developed its own descriptive language for aroma,

taste, and mouthfeel to ensure consistency and precision in characterizing sensory

perceptions.[7]

Quantitative and Qualitative Data: The sensory panels provide both qualitative descriptions

of odor characteristics and quantitative data on perceived intensity and differences between

fragrances.[7]

Advanced Tools: In addition to traditional sensory panels, Givaudan employs innovative tools

like "Mood Portraits," which use images to elicit more spontaneous emotional responses to

fragrances, bypassing verbal descriptions.[7]

This rigorous approach allows Givaudan to build a comprehensive understanding of how their

captive odorants are perceived by consumers and how they contribute to the overall fragrance

experience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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